Cas no 902949-93-3 (N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 902949-93-3
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 5971863
• PubChem ID: 20879307
• Update Time: 2025-07-15

N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-ylsulfanyl}acetamide
• AKOS001880290
• N-(3,5-dimethylphenyl)-2-[3-(4-ethoxyphenyl)-4-oxopyrido[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• N-(3,5-dimethylphenyl)-2-{[3-(4-ethoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide
• 902949-93-3
• N-(3,5-dimethylphenyl)-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide
• F6548-1880
• N-(3,5-Dimethylphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C25H24N4O3S/c1-4-32-20-9-7-19(8-10-20)29-24(31)21-6-5-11-26-23(21)28-25(29)33-15-22(30)27-18-13-16(2)12-17(3)14-18/h5-14H,4,15H2,1-3H3,(H,27,30)
• InChI Key： IRBBVQOYGGMWCV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=NC2C(=CC=CN=2)C(N1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 460.15691181g/mol
• Monoisotopic Mass: 460.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-ylsulfanyl}acetamide

N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 902949-93-3): A Comprehensive Overview

N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 902949-93-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The compound's unique structure and functional groups contribute to its pharmacological properties, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide consists of a pyrido[2,3-d]pyrimidine core linked to a sulfanyl acetamide moiety. The presence of the 3,5-dimethylphenyl and 4-ethoxyphenyl substituents adds to the compound's hydrophobicity and lipophilicity, which are crucial for its ability to cross biological membranes and interact with specific protein targets. These structural features also influence the compound's solubility and stability in various solvents and biological environments.

Recent studies have highlighted the potential of N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases by N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide suggests its potential as a lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. The mechanism underlying these effects is thought to involve the modulation of cytokine production and the activation of anti-inflammatory signaling pathways. These findings have significant implications for the development of new treatments for chronic inflammatory diseases.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life in vivo, making it suitable for once-daily dosing regimens. Furthermore, the compound's low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising activity in reducing disease symptoms in patients with cancer and inflammatory conditions. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

In conclusion, N-(3,5-dimethylphenyl)-2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 902949-93-3) represents a promising lead compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the field of medicinal chemistry and drug discovery.